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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the morphological characteristics of

bacteriophage VA5 as determined by Transmission Electron Microscopy (TEM). Bacteriophage

VA5 is a virus that infects the bacterium Vibrio alginolyticus, a pathogen of concern in

aquaculture. Understanding the morphology of bacteriophages is a critical step in their

characterization and assessment for potential therapeutic applications, such as phage therapy.

Morphological Profile of Bacteriophage VA5
Transmission electron microscopy has revealed that bacteriophage VA5 possesses the classic

head-tail structure characteristic of the order Caudovirales. It has been classified as belonging

to the Siphoviridae or Longtaviridae family, both of which are characterized by long, non-

contractile tails.[1]

While direct quantitative measurements for the head and tail dimensions of bacteriophage VA5
are not detailed in the currently available scientific literature, the general morphology consists

of a polyhedral head and a long, filamentous tail.[2] For comparative purposes, this guide

includes morphological data from other Vibrio phages and members of the Siphoviridae family.

Comparative Morphological Data
To provide a contextual understanding of the likely dimensions of bacteriophage VA5, the

following table summarizes the morphological characteristics of other well-characterized Vibrio
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phages and representative members of the Siphoviridae family.

Bacteriopha
ge

Family
Host
Organism

Head
Diameter
(nm)

Tail Length
(nm)

Reference

Vibrio phage

Artemius
Siphoviridae

Vibrio

alginolyticus
48.7 ± 0.9 107.0 ± 2.9 [3]

Vibrio

parahaemolyt

icus phage

vB_VpaP_G

HSM17

Podoviridae

Vibrio

parahaemolyt

icus

53 ± 2 19.5 ± 1 [4]

Shigella

phage Sfk20
Myoviridae

Shigella

flexneri

62.34 ± 4.82

(width)
99.59 ± 4.92 [5]

Bacteriophag

e T5
Siphoviridae

Escherichia

coli
~90 ~160 [6]

Experimental Protocol: Transmission Electron
Microscopy of Bacteriophage VA5
The following section details the experimental methodology for the morphological

characterization of bacteriophage VA5 using TEM, based on the published procedure and

general protocols for phage imaging.[1]

Phage Propagation and Purification
Host Culture Preparation: A culture of Vibrio alginolyticus is grown to the mid-logarithmic

phase in an appropriate broth medium (e.g., Luria-Bertani broth supplemented with NaCl).

Phage Amplification: The host culture is infected with bacteriophage VA5 and incubated until

lysis is observed.

Purification: The lysate is centrifuged to remove bacterial debris. The supernatant containing

the phage particles is then filtered through a 0.22 µm syringe filter to eliminate any remaining
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bacteria. For higher purity, polyethylene glycol (PEG) precipitation followed by CsCl gradient

ultracentrifugation can be performed.[4]

Sample Preparation for TEM
A negative staining technique is employed to enhance the contrast of the bacteriophage

particles against the background.

Grid Preparation: A drop of the purified and concentrated phage suspension (with a titer of

>10⁷ pfu/mL) is placed onto a carbon-coated copper grid.[1] The grid is allowed to adsorb the

phage particles for 10-15 minutes.

Negative Staining: The grid is then negatively stained with a 2% (w/v) solution of uranyl

acetate for 10 minutes.[1] This process is repeated five times. Alternatively, other negative

stains such as phosphotungstic acid (PTA) can be used.[7]

Drying: After staining, the excess liquid is wicked away with filter paper, and the grid is

allowed to air-dry completely at room temperature before observation.[1]

TEM Imaging and Analysis
Observation: The prepared grid is examined under a transmission electron microscope at

various magnifications.

Image Acquisition: Digital images of the bacteriophage particles are captured.

Morphological Measurement: Image analysis software is used to measure the dimensions of

the head and tail of multiple phage particles to obtain average values and standard

deviations.

Experimental Workflow
The following diagram illustrates the key steps involved in the morphological characterization of

bacteriophage VA5 using TEM.
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Bacteriophage VA5 TEM Workflow

This guide provides a comprehensive overview of the morphological characteristics of

bacteriophage VA5 and the experimental procedures used for their determination. While

specific dimensional data for VA5 remains to be published, the provided information and

comparative data serve as a valuable resource for researchers in the field.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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